Cas no 13465-84-4 (Silicon (IV) iodide)

Silicon (IV) iodide (SiI₄) is a high-purity inorganic compound primarily used in chemical vapor deposition (CVD) and other semiconductor manufacturing processes. Its key advantages include high reactivity as a silicon precursor, enabling precise thin-film deposition of silicon-based materials. The compound exhibits excellent thermal stability and volatility, making it suitable for controlled decomposition in high-temperature applications. Silicon (IV) iodide is also employed in synthetic chemistry for silicon-containing intermediates. Its compatibility with advanced fabrication techniques ensures uniform film formation, critical for optoelectronic and microelectronic devices. Proper handling under inert conditions is essential due to its moisture sensitivity and reactivity with air.

Silicon (IV) iodide structure

Product Name:Silicon (IV) iodide

CAS No:13465-84-4

MF:I₄Si

MW:535.70339012146

MDL:MFCD00054041

CID:86990

PubChem ID:83498

Update Time:2025-05-27

Silicon (IV) iodide Chemical and Physical Properties

Names and Identifiers

- Silicon (IV) iodide
- Silicon tetraiodide
- Tetraiodosilane
- Siliconiodidemetalsbasisoffwhitepowder
- EINECS 236-706-2
- Silane,tetraiodo
- Siliciumtetrajodid
- silicon iodide
- SiI4
- tetraiodo-silan
- Tetraiodosilicon
- Silane, tetraiodo-
- SILICON TETRAIODIDE, 99.9+%
- Silicon(IV)iodide(99.9%-Si)
- Si I4
- Silicon(IV) iodide
- MFCD00054041
- I4Si
- DTXSID5065489
- 13465-84-4
- Silicon tetraiodide, >=99.9% trace metals basis
- Q217994
- CFTHARXEQHJSEH-UHFFFAOYSA-N
- MDL： MFCD00054041
- Inchi： 1S/I4Si/c1-5(2,3)4
- InChI Key： CFTHARXEQHJSEH-UHFFFAOYSA-N
- SMILES： I[Si](I)(I)I

Computed Properties

Exact Mass: 535.59500
Monoisotopic Mass: 535.595
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 19.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Pink or white crystals
Density: 4.198
Melting Point: 120 °C
Boiling Point: 287.4 °C
Flash Point: 287.5°C
Refractive Index: 1.855
Water Partition Coefficient: Soluble in organic solvents. Insoluble in water.
PSA: 0.00000
LogP: 3.16200
Sensitiveness: Moisture Sensitive
Solubility: Strong reaction in water

Silicon (IV) iodide Security Information

Hazardous Material transportation number：3260
Hazard Category Code： 24/25-34-42/43-61
Safety Instruction： S26; S36/37/39; S45; S53
Hazardous Material Identification：
Packing Group：II
Hazard Level：8
Safety Term：8
Packing Group：II
Risk Phrases：R24/25; R34; R42/43; R61
HazardClass：8
PackingGroup：II
TSCA：Yes

Silicon (IV) iodide Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	93-1447-10g	Silicon(IV) iodide	13465-84-4	(99.9%-Si)	10g	3876.0CNY	2021-07-12
abcr	AB121901-2 g	Silicon(IV) iodide, 99.9% (metals basis); .	13465-84-4	99.9%	2 g	€83.40	2023-07-20
abcr	AB121901-10 g	Silicon(IV) iodide, 99.9% (metals basis); .	13465-84-4	99.9%	10 g	€313.00	2023-07-20
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